Cas no 1250321-11-9 (2-(pentan-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(pentan-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 1250321-11-9
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 6061832
• PubChem ID: 62314513
• Update Time: 2025-05-19

2-(pentan-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(pentan-3-yl)cyclopropane-1-carboxylic acid
• AKOS011598469
• EN300-1846034
• SCHEMBL6263686
• 1250321-11-9

• Inchi： 1S/C9H16O2/c1-3-6(4-2)7-5-8(7)9(10)11/h6-8H,3-5H2,1-2H3,(H,10,11)
• InChI Key： ZBUJLOGHDPWITA-UHFFFAOYSA-N
• SMILES： OC(C1CC1C(CC)CC)=O

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(pentan-3-yl)cyclopropane-1-carboxylic acid

2-(pentan-3-yl)cyclopropane-1-carboxylic acid: A Comprehensive Overview

The compound 2-(pentan-3-yl)cyclopropane-1-carboxylic acid (CAS No. 1250321-11-9) is a unique organic molecule that has garnered attention in various scientific and industrial domains. This compound, often referred to as cyclopropane carboxylic acid derivative, exhibits a distinctive structure that combines a cyclopropane ring with a pentan-3-yl substituent and a carboxylic acid group. Its chemical properties and potential applications make it a subject of interest in fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery. The cyclopropane ring, known for its strained geometry, contributes to the molecule's unique electronic and steric properties. These properties can enhance the bioactivity of the compound, making it a promising candidate for developing new therapeutic agents. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that cyclopropane derivatives can exhibit potent inhibitory effects against certain enzymes associated with neurodegenerative diseases.

The pentan-3-yl group attached to the cyclopropane ring adds another layer of complexity to this compound. This substituent not only influences the molecule's solubility and stability but also plays a role in its interactions with biological systems. The combination of the cyclopropane ring and the pentan-3-yl group creates a structure that is both versatile and functional. This versatility has led researchers to explore its potential in designing bioactive molecules with improved pharmacokinetic profiles.

In terms of synthesis, 2-(pentan-3-yl)cyclopropane-1-carboxylic acid can be prepared through various routes, including cycloaddition reactions and ring-opening strategies. Recent advancements in catalytic methods have made it possible to synthesize this compound with higher yields and greater precision. For example, a study in *Organic Letters* reported the use of palladium-catalyzed cross-coupling reactions to construct the cyclopropane core efficiently.

The physical and chemical properties of this compound are equally intriguing. Its melting point, boiling point, and solubility characteristics make it suitable for use in diverse chemical processes. Additionally, its reactivity under different conditions has been extensively studied, providing insights into its potential applications in organic synthesis and polymer chemistry.

One of the most exciting developments involving 2-(pentan-3-yl)cyclopropane-1-carboxylic acid is its role in agrochemical research. Scientists have investigated its ability to act as a plant growth regulator or an elicitor of defense responses in crops. Preliminary results from field trials suggest that this compound could enhance crop resilience against environmental stressors such as drought or pathogens.

Furthermore, the compound's unique structure has inspired researchers to explore its applications in materials science. For instance, it has been proposed as a building block for constructing advanced polymers with tailored mechanical properties. The integration of the cyclopropane ring into polymer backbones could lead to materials with enhanced durability and flexibility.

In conclusion, 2-(pentan-3-yl)cyclopropane-1-carboxylic acid (CAS No. 1250321-11-9) is a multifaceted compound with significant potential across various industries. Its distinctive structure, combined with recent advancements in synthesis and application research, positions it as a key player in the development of innovative solutions in medicine, agriculture, and materials science.